Cas no 2171146-73-7 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid
• CAS No: 2171146-73-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6406058
• PubChem ID: 165553933
• Update Time: 2025-07-14

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid
• 2171146-73-7
• EN300-1574258
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-18(16-24(30)29(2)27(25(31)32)14-8-9-15-27)28-26(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,31,32)/t18-/m0/s1
• InChI Key： NENNKBZOHFMLRL-SFHVURJKSA-N
• SMILES： OC(C1(CCCC1)N(C)C(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2171146-73-7 and Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid

Compound with the CAS number 2171146-73-7 and the product name 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups, including the (9H-fluoren-9-yl)methoxycarbonyl moiety and the N-methylpentanamidocyclopentane backbone, suggests a multifaceted role in biological interactions and pharmacological activity.

The synthesis and characterization of this compound involve meticulous chemical methodologies that ensure high purity and yield. The presence of the 3S stereocenter in the cyclopentane ring introduces chirality, which is a critical factor in determining the biological efficacy and specificity of pharmaceutical agents. The use of advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography has been instrumental in elucidating the structural properties of this compound. These techniques provide detailed insights into the molecular conformation, bond lengths, and angles, which are essential for understanding its behavior in biological systems.

Recent research has highlighted the importance of fluorene-based scaffolds in medicinal chemistry due to their favorable physicochemical properties, including high lipophilicity and excellent photostability. The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group into the molecular framework of this compound enhances its binding affinity to target proteins and enzymes. This modification is particularly relevant in the context of drug design, where optimal interaction with biological targets is paramount for therapeutic success. The methoxycarbonyl group also serves as a protective moiety during synthetic procedures, ensuring that reactive functional groups remain intact until the final stages of drug formulation.

The N-methylpentanamidocyclopentane core of this compound contributes to its stability and bioavailability. Amide linkages are well-known for their role in enhancing drug solubility and metabolic stability, making them a preferred choice in pharmaceutical design. The cyclopentane ring further stabilizes the molecule by providing a rigid framework that mimics natural biomolecules. This structural motif has been widely explored in drug development due to its ability to interact favorably with biological targets while maintaining chemical integrity.

In vitro studies have demonstrated promising results regarding the pharmacological properties of this compound. Initial experiments indicate that it exhibits moderate binding affinity to several key enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The stereochemical purity of the compound is particularly noteworthy, as enantiomeric impurities can significantly alter pharmacological outcomes. Therefore, rigorous quality control measures are implemented during synthesis to ensure high enantiomeric excess (ee), which is critical for achieving desired therapeutic effects.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for use as a chiral building block in libraries designed for high-throughput screening (HTS). By leveraging computational modeling and virtual screening techniques, researchers can rapidly identify novel derivatives with enhanced pharmacological profiles. This approach aligns with current trends in drug discovery, where efficiency and precision are paramount.

Advances in synthetic methodologies have also enabled the preparation of analogs with modified functional groups, allowing for fine-tuning of pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). For instance, variations in solubility can be achieved by introducing hydrophilic or hydrophobic substituents while maintaining overall structural integrity. Such modifications are essential for optimizing drug delivery systems and improving patient compliance.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular dynamics simulations (MD) and quantum mechanical calculations have been employed to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into binding mechanisms and can guide experimental efforts by highlighting key interaction sites within proteins or nucleic acids. Such data-driven approaches are increasingly integral to modern drug discovery pipelines.

Future research directions may explore the use of this compound as a lead molecule for covalent inhibitors or probes designed to study enzyme mechanisms in detail. Covalent binding strategies offer advantages over traditional non-covalent inhibitors by providing irreversible inhibition or enhanced target selectivity. The versatility of this compound's scaffold makes it an excellent platform for developing innovative therapeutic agents tailored to specific disease indications.

The integration of machine learning algorithms into drug discovery workflows has further accelerated progress by enabling rapid de novo design based on known bioactive structures like this one. By training models on large datasets comprising millions of compounds with known biological activities, researchers can predict new molecular entities with desired properties before synthesizing them experimentally—a paradigm shift from traditional trial-and-error methods.

Ethical considerations remain paramount throughout these endeavors, ensuring that all research adheres to stringent regulatory standards designed protect human health while advancing scientific knowledge responsibly, fostering trust among stakeholders across academia, industry, healthcare providers, regulatory agencies,and patients alike.